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Compound of Interest

Compound Name: 5-Methyl-2-nitrobenzoic acid

Cat. No.: B147198 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 5-Methyl-2-nitrobenzoic acid are paramount for ensuring

laboratory safety and environmental protection. This guide provides a detailed, step-by-step

procedure for the safe disposal of this compound, synthesized from current safety data sheets

and chemical handling protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes a dust mask (type N95 or equivalent), eye shields, and chemical-

resistant gloves. Work should be conducted in a well-ventilated area, such as a chemical fume

hood, to avoid inhalation of dust.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Methyl-2-nitrobenzoic acid, which

is essential for its safe handling and storage.
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Property Value Source

CAS Number 3113-72-2

Molecular Weight 181.15 g/mol

Melting Point 134-136 °C

Storage Class Code 11 (Combustible Solids)

Water Solubility Insoluble [2]

Step-by-Step Disposal Protocol
The disposal of 5-Methyl-2-nitrobenzoic acid must comply with local, regional, and national

hazardous waste regulations.[3] The following protocol outlines the general steps for its safe

disposal.

1. Small Spills and Residual Material Cleanup:

Initial Containment: For small spills, first remove all sources of ignition as the compound is

likely combustible.[2]

Dampening: Dampen the solid spill material with 60-70% ethanol to prevent dust formation.

[2]

Collection: Carefully transfer the dampened material into a suitable, labeled container for

chemical waste.[2][3] Use absorbent paper dampened with 60-70% ethanol to pick up any

remaining residue.[2]

Decontamination: Solvent wash all contaminated surfaces with 60-70% ethanol, followed by

a thorough washing with a soap and water solution.[2]

Waste Sealing: Seal the absorbent paper and any contaminated items, such as gloves, in a

vapor-tight plastic bag for eventual disposal.[2]

2. Bulk Chemical Disposal:
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Waste Collection: Unused or waste 5-Methyl-2-nitrobenzoic acid should be collected in a

suitable, closed, and properly labeled container.[3][4]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[4]

Professional Disposal: Dispose of the contents and the container through an approved waste

disposal plant.[4] Do not release the chemical into the environment or flush it down the drain.

[3][4]

Experimental Workflow and Decision Making
The following diagrams illustrate the logical workflow for handling spills and the overall disposal

decision-making process for 5-Methyl-2-nitrobenzoic acid.
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Figure 1: Spill Cleanup Workflow
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Figure 2: Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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